BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-(thiophen-2-yl)furan-2,5-dione CAS number

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(thiophen-2-yl)furan-2,5-dione

Cat. No.: B2993796

An In-depth Technical Guide to 3-(thiophen-2-yl)furan-2,5-dione
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(thiophen-2-yl)furan-2,5-dione,
a heterocyclic compound of interest in medicinal chemistry and materials science. This
document consolidates key data, outlines potential synthetic approaches, and proposes a
general workflow for biological evaluation, tailored for professionals in research and drug
development.

Compound Identification and Properties

3-(thiophen-2-yl)furan-2,5-dione is a bifunctional molecule incorporating both a thiophene
and a furan-2,5-dione (maleic anhydride) moiety. The presence of these two rings suggests
potential for diverse chemical reactivity and biological activity.
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Property Value Source
CAS Number 339016-64-7 [11[2]
Molecular Formula C8H403S [1]
Molecular Weight 180.18 g/mol [11[2]
IUPAC Name 3-(2-thienyl)-2,5-furandione [1112]
Melting Point 126 - 128 °C [1][2]
Physical Form Solid [1]
Purity 95% [1]
InChi Key XTAOCEZUVWHKEH- 1]
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Potential Synthesis and Experimental Protocols

While specific synthetic procedures for 3-(thiophen-2-yl)furan-2,5-dione are not extensively
detailed in publicly available literature, its structure suggests plausible synthetic routes based
on established heterocyclic chemistry. The following are generalized experimental protocols
that could be adapted for its synthesis.

General Synthetic Strategy: Paal-Knorr Thiophene
Synthesis and Subsequent Annulation

A plausible approach involves the synthesis of a substituted thiophene precursor followed by
the construction of the furan-2,5-dione ring. The Paal-Knorr thiophene synthesis is a
fundamental method for constructing the thiophene ring from a 1,4-dicarbonyl compound.[3][4]

Step 1: Synthesis of a Thiophene Precursor (lllustrative)

This protocol outlines the general synthesis of a thiophene ring which can be further
functionalized.

e Reaction: Condensation of a 1,4-dicarbonyl compound with a sulfurizing agent (e.g.,
phosphorus pentasulfide or Lawesson's reagent).[3][4]
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e Procedure:

o

Dissolve the 1,4-dicarbonyl precursor in an inert solvent (e.g., toluene or xylene).
o Add the sulfurizing agent portion-wise at room temperature under a nitrogen atmosphere.

o Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer
chromatography (TLC).

o Upon completion, cool the mixture to room temperature and quench by carefully adding it
to a saturated sodium bicarbonate solution.

o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.

o Purify the crude product by column chromatography on silica gel.
Step 2: Annulation to form the Furan-2,5-dione Ring

The furan-2,5-dione ring is a maleic anhydride derivative. A potential, though challenging, route
could involve a Diels-Alder reaction with a suitable diene followed by subsequent oxidation, or
the cyclization of a functionalized thiophene bearing appropriate carboxylic acid groups.

Biological Context and Screening

Thiophene derivatives are known to exhibit a wide range of biological activities, including
antimicrobial, anti-inflammatory, antiviral, and anticancer properties.[5][6][7] The furan-2,5-
dione moiety is also a feature in various biologically active molecules. The combination of these
two pharmacophores in 3-(thiophen-2-yl)furan-2,5-dione makes it a candidate for biological
screening.

Proposed Biological Screening Workflow

Given the known activities of related compounds, a logical workflow for assessing the biological
potential of 3-(thiophen-2-yl)furan-2,5-dione would involve a tiered screening approach.
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Caption: A generalized workflow for the biological screening of a novel chemical entity.

Potential Synthetic Pathway Visualization

The following diagram illustrates a conceptual synthetic pathway for 3-(thiophen-2-yl)furan-
2,5-dione, highlighting key transformations.

. Paal-Knorr ] Functional Group q ; Annulation/
1,4-Dicarbonyl Synthesis Substituted Interconversion > Functionalized Cyclization
Precursor Thiophene Thiophene

Click to download full resolution via product page

3-(thiophen-2-yl)furan-

2,5-dione

Caption: A conceptual synthetic pathway for 3-(thiophen-2-yl)furan-2,5-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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